Cas no 1172-76-5 (Methyl-methyl(diphenyl)silyl-diphenylsilane)

• Product Name: Methyl-methyl(diphenyl)silyl-diphenylsilane
• CAS No: 1172-76-5
• MF: C₂₆H₂₆Si₂
• MW: 394.655648708344
• MDL: MFCD00051536
• CID: 207457
• PubChem ID: 354333318
• Update Time: 2025-04-19

Methyl-methyl(diphenyl)silyl-diphenylsilane Chemical and Physical Properties

Names and Identifiers

• Disilane,1,2-dimethyl-1,1,2,2-tetraphenyl-
• 1,2-Dimethyl-1,1,2,2-tetraphenyldisilane
• methyl-[methyl(diphenyl)silyl]-diphenylsilane
• TETRAPHENYLDIMETHYLDISILANE
• 1,1,2,2-tetraphenyl-1,2-dimethyldisilane
• 1,1-dimethyl-1,1,2,2-tetraphenyldisilane
• 1,2-dimethyltetraphenyldisilane
• Disilane,1,2-dimethyl-1,1,2,2-tetraphenyl
• Ph2MeSi-SiMePh2
• 1,2-dimethyl-1,1,2,2-tetraphenyl-disilan
• Disilane, 1,2-dimethyl-1,1,2,2-tetraphenyl-
• JNZRJYXUMDPPRK-UHFFFAOYSA-N
• BC231157
• D5031
• 1,2-dimeth-yl-1,1,2,2-tetraphenyldisilane
• Q63409113
• CS-0134271
• AS-65805
• 3D95DQN4VJ
• DTXSID1061578
• C26H26Si2
• FT-0606421
• NS00044752
• 1172-76-5
• UNII-3D95DQN4VJ
• J-003548
• D90358
• EINECS 214-632-1
• 1,2-Dimethyl-1,1,2,2-tetraphenyldisilane, 97%
• MFCD00051536
• AKOS015913273
• S07600
• DTXCID5033414
• Methyl-methyl(diphenyl)silyl-diphenylsilane

• MDL： MFCD00051536
• Inchi： 1S/C26H26Si2/c1-27(23-15-7-3-8-16-23,24-17-9-4-10-18-24)28(2,25-19-11-5-12-20-25)26-21-13-6-14-22-26/h3-22H,1-2H3
• InChI Key： JNZRJYXUMDPPRK-UHFFFAOYSA-N
• SMILES： [Si](C)(C1C=CC=CC=1)(C1C=CC=CC=1)[Si](C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 394.15700
• Monoisotopic Mass: 394.15730390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1±0.1 g/cm3
• Melting Point: 142.0 to 146.0 deg-C
• Boiling Point: 185°C/1mmHg(lit.)
• Flash Point: 207.3±14.3 °C
• PSA: 0.00000
• LogP: 3.85080
• Solubility: Slightly soluble in water
• λmax: 239(Cyclohexane)(lit.)
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl-methyl(diphenyl)silyl-diphenylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes
• Other Chemical Reagents Organic Metal Reagents